Meloxicam

• CAS No.: 71125-38-7
• Product Name: Meloxicam
• Molecular Formula: C14H13N3O4S2
• Molecular Weight: 351.4 g/mol
• IUPAC Name: (3E)-3-[hydroxy-[(5-methyl-1,3-thiazol-2-yl)amino]methylidene]-2-methyl-1,1-dioxo-1λ6,2-benzothiazin-4-one
• Standard InChI: InChI=1S/C14H13N3O4S2/c1-8-7-15-14(22-8)16-13(19)11-12(18)9-5-3-4-6-10(9)23(20,21)17(11)2/h3-7,19H,1-2H3,(H,15,16)/b13-11+
• Standard InChIKey: DWMREKMVXIFPFM-ACCUITESSA-N
• Isomeric SMILES: CC1=CN=C(S1)N/C(=C\2/C(=O)C3=CC=CC=C3S(=O)(=O)N2C)/O
• SMILES: CC1=CN=C(S1)NC(=C2C(=O)C3=CC=CC=C3S(=O)(=O)N2C)O
• Canonical SMILES: CC1=CN=C(S1)NC(=C2C(=O)C3=CC=CC=C3S(=O)(=O)N2C)O
• Appearance: Solid powder
• Description: Meloxicam is a non-steroidal anti-inflammatory agent and has been reported to inhibit the inducible isoform of Cox-2. Studies suggest that Meloxicam is Cox-2 preferential, therefore it will probably not display a lower gastrointestinal toxicity than non-selective anti-inflammatory agents. This compound has been shown to also inhibit prostanoid synthesis in inflammatory cells. It shows potent anti-inflammatory, antipyretic, and analgesic effects with low gastrointestinal toxicity in animal models.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Meloxicam; Mobic; Mobicox; Movalis; Meloxicamum; Uticox; Parocin; reumoxicam; Movicox
• Reference: 1: Low-dose meloxicam (Vivlodex) for osteoarthritis pain. Med Lett Drugs Ther.; 2: Khan AM, Rampal S, Sood NK. Effect of repeated oral administration of; 3: McDougall S, Abbeloos E, Piepers S, Rao AS, Astiz S, van Werven T, Statham J,; 4: Almukainzi M, Jamali F, Aghazadeh-Habashi A, Löbenberg R. Disease specific; 5: Chen J, Gao Y. Strategies for Meloxicam Delivery to and Across the Skin: A; 6: Mainau E, Temple D, Manteca X. Experimental study on the effect of oral; 7: Alomrani AH, Badran MM. Flexosomes for transdermal delivery of meloxicam:; 8: Monteiro BP, Klinck MP, Moreau M, Guillot M, Steagall PV, Edge DK, Pelletier; 9: Karademir U, Aksit D, Kum C, Erdogan H, Ucar EH, Peker C, Gokbulut C. The; 10: Chen PH, Boyd KL, Fickle EK, Locuson CW. Subcutaneous meloxicam suspension; 11: Takami Y, Eguchi S, Tateishi M, Ryu T, Mikagi K, Wada Y, Saitsu H. A; 12: Di Salvo A, Giorgi M, Catanzaro A, Deli G, Della Rocca G. Pharmacokinetic; 13: Ianiski FR, Alves CB, Ferreira CF, Rech VC, Savegnago L, Wilhelm EA, Luchese; 14: Roughan JV, Bertrand HG, Isles HM. Meloxicam prevents COX-2-mediated; 15: Woraphatphadung T, Sajomsang W, Gonil P, Treetong A, Akkaramongkolporn P,; 16: Park JH, Park YS, Lee JB, Park KH, Paik MK, Jeong M, Koh HC. Meloxicam; 17: Cooke RF, Peres RF, Cipriano RS, Guarnieri Filho TA, Marques RS, Rodrigues; 18: Hasunuma T, Tohkin M, Kaniwa N, Jang IJ, Yimin C, Kaneko M, Saito Y, Takeuchi; 19: Orozco-Solís M, García-Ávalos Y, Pichardo-Ramírez C, Tobías-Azúa F,; 20: Karademir U, Erdogan H, Boyacioglu M, Kum C, Sekkin S, Bilgen M.
• PubChem Compound: 5281106
• Last Modified: Dec 23 2021